Propanoic acid, 2-hydroxy-, C12-15-alkyl esters
Description
Propanoic acid, 2-hydroxy-, C12-15-alkyl esters: is a versatile chemical compound known for its wide range of applications. It is an ester formed from the reaction of propanoic acid and C12-15 alkyl alcohols. This compound is commonly used in various industries due to its unique properties, such as its ability to act as a lubricant, emulsifier, and dispersant .
Properties
CAS No. |
93925-36-1 |
|---|---|
Synonyms |
Propanoic acid, 2-hydroxy-, C12-15-alkyl esters; C12-13 ALKYL LACTATE; C12-15 ALKYL LACTATE; 2-Hydroxypropanoic acid C12-15-alkyl esters; Di C12-13 Alkyl Lactate |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: Propanoic acid, 2-hydroxy-, C12-15-alkyl esters is typically synthesized through esterification reactions. The primary method involves the reaction of propanoic acid with C12-15 alkyl alcohols in the presence of an acid catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure high yield and purity .
Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale esterification processes. The use of continuous reactors and efficient separation techniques, such as distillation, ensures the consistent production of high-quality esters. The process may also include purification steps to remove any unreacted starting materials and by-products .
Chemical Reactions Analysis
Types of Reactions: Propanoic acid, 2-hydroxy-, C12-15-alkyl esters can undergo various chemical reactions, including:
Oxidation: The ester can be oxidized to form corresponding carboxylic acids and alcohols.
Reduction: Reduction reactions can convert the ester back to its alcohol and acid components.
Substitution: The ester group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Acid or base catalysts are typically employed to facilitate substitution reactions.
Major Products Formed:
Oxidation: Carboxylic acids and alcohols.
Reduction: Alcohols and acids.
Substitution: Various substituted esters depending on the reactants used.
Scientific Research Applications
Chemistry: In chemistry, propanoic acid, 2-hydroxy-, C12-15-alkyl esters is used as a solvent and intermediate in organic synthesis. Its ability to dissolve a wide range of compounds makes it valuable in various chemical processes .
Biology: In biological research, this compound is used in the formulation of various biochemical assays and as a component in cell culture media. Its biocompatibility and low toxicity make it suitable for use in biological systems .
Medicine: In the medical field, this compound is used in the formulation of pharmaceutical products, including topical creams and ointments. Its emollient properties help in enhancing the delivery of active ingredients through the skin .
Industry: Industrially, this compound is used as a lubricant, emulsifier, and dispersant in various applications, including cosmetics, personal care products, and lubricants. Its ability to improve the texture and stability of products makes it a valuable additive .
Mechanism of Action
The mechanism by which propanoic acid, 2-hydroxy-, C12-15-alkyl esters exerts its effects is primarily through its interaction with lipid membranes and proteins. The ester can integrate into lipid bilayers, altering their fluidity and permeability. This interaction can affect various cellular processes, including signal transduction and membrane transport .
Comparison with Similar Compounds
Ethyl lactate: An ester of lactic acid and ethanol, used as a solvent and in biodegradable plastics.
Isopropyl isostearate: An ester of isostearic acid and isopropyl alcohol, used in cosmetics and personal care products.
Pentaerythritol tetra(2-ethylhexanoate): An ester used as a plasticizer and lubricant
Uniqueness: Propanoic acid, 2-hydroxy-, C12-15-alkyl esters stands out due to its unique combination of properties, including its ability to act as a lubricant, emulsifier, and dispersant. Its versatility and compatibility with various organic and inorganic compounds make it a preferred choice in many applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
